tert-Butyl 2-(1-oxo-1,3-dihydroisobenzofuran-5-yl)pyrrolidine-1-carboxylate

• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• IUPAC Name: tert-butyl 2-(1-oxo-3H-2-benzofuran-5-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H21NO4/c1-17(2,3)22-16(20)18-8-4-5-14(18)11-6-7-13-12(9-11)10-21-15(13)19/h6-7,9,14H,4-5,8,10H2,1-3H3
• InChI Key: ZWQZMBMLOFXYCX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C2=CC3=C(C=C2)C(=O)OC3

Description

2-(1,3-Dihydro-1-oxo-5-isobenzofuranyl)-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester is a complex organic compound with a unique structure It is characterized by the presence of an isobenzofuranone moiety linked to a pyrrolidinecarboxylic acid ester

Preparation Methods

The synthesis of 2-(1,3-Dihydro-1-oxo-5-isobenzofuranyl)-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester typically involves multiple steps. One common synthetic route includes the reaction of 1,3-dihydro-1-oxo-5-isobenzofuran with pyrrolidinecarboxylic acid under specific conditions to form the desired ester. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to increase yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. .

Scientific Research Applications

2-(1,3-Dihydro-1-oxo-5-isobenzofuranyl)-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It may be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds include other isobenzofuran derivatives and pyrrolidinecarboxylic acid esters. What sets 2-(1,3-Dihydro-1-oxo-5-isobenzofuranyl)-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester apart is its unique combination of functional groups, which may confer distinct chemical and biological properties. Some similar compounds are:

• 1-[2-(1,3-Dihydro-1-oxo-5-isobenzofuranyl)ethyl]-2-piperazinecarboxylic acid methyl ester
• 4-[2-(1,3-Dihydro-4-iodo-1-oxo-5-isobenzofuranyl)ethyl]-1-piperazinecarboxylic acid 1,1-dimethylethyl ester .